Cas no 1805547-26-5 (5-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile)

• Product Name: 5-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile
• CAS No: 1805547-26-5
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4891364
• Update Time: 2025-06-14

5-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c10-3-5-4-14-6(1-2-13)7(8(5)15)9(11)12/h4,9H,1,3H2,(H,14,15)
• InChI Key： CBFVAGUWDJWFGV-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(CC#N)=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9

Additional information on 5-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile

Research Brief on 5-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS: 1805547-26-5)

5-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS: 1805547-26-5) is a novel pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique combination of functional groups, including a chloromethyl, difluoromethyl, and hydroxyl moiety, which make it a promising scaffold for the design of bioactive molecules. Recent studies have explored its synthetic routes, physicochemical properties, and biological activities, positioning it as a candidate for further investigation in therapeutic applications.

The synthesis of 5-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile has been optimized to achieve high yields and purity, as reported in recent publications. Key steps involve the selective chlorination and difluoromethylation of the pyridine core, followed by acetonitrile functionalization. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. These synthetic advancements are critical for ensuring reproducibility and scalability in industrial settings.

In terms of biological activity, preliminary studies suggest that 5-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile exhibits moderate inhibitory effects against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, in vitro assays have demonstrated its ability to modulate the activity of kinases and proteases, which are often targeted in cancer and autoimmune therapies. However, further mechanistic studies are required to elucidate its precise mode of action and potential off-target effects.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, have also been characterized to assess its drug-likeness. These properties are crucial for determining its suitability as a lead compound in drug development. Computational modeling and molecular docking studies have provided insights into its interactions with biological targets, highlighting its potential for structure-activity relationship (SAR) optimization.

Despite these promising findings, challenges remain in the development of 5-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile as a therapeutic agent. Issues such as metabolic stability, bioavailability, and toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry will be essential to advance this compound through the drug discovery pipeline.

In conclusion, 5-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile represents a valuable addition to the toolkit of medicinal chemists. Its unique structural features and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Future research should focus on optimizing its pharmacokinetic and pharmacodynamic properties, as well as exploring its applications in targeted therapy and combination treatments.